Cas no 857272-03-8 (6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo1,4oxazin-3-one)

• Product Name: 6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo1,4oxazin-3-one
• CAS No: 857272-03-8
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 1846494
• PubChem ID: 53401196
• Update Time: 2025-04-21

6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo1,4oxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(hydroxymethyl)-4-(3-methoxypropyl)-1,4-benzoxazin-3-one
• DB-296553
• 6-(hydroxymethyl)-4-(3-methoxypropyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
• 6-(Hydroxymethyl)-4-(3-methoxypropyl)-2H-1,4-benzoxazin-3(4H)-one
• 6-HYDROXYMETHYL-4-(3-METHOXYPROPYL)-4H-BENZO[1,4]OXAZIN-3-ONE
• BJRYIEKWPBLDIF-UHFFFAOYSA-N
• DTXSID00694847
• 857272-03-8
• 6-Hydroxymethyl-4-(3-methoxy-propyl)-4H-benzo[1,4]oxazin-3-one
• SCHEMBL2339596
• 6-Hydroxymethyl-4-(3-methoxypropyl)-4H-benzo1,4oxazin-3-one

• Inchi： 1S/C13H17NO4/c1-17-6-2-5-14-11-7-10(8-15)3-4-12(11)18-9-13(14)16/h3-4,7,15H,2,5-6,8-9H2,1H3
• InChI Key： BJRYIEKWPBLDIF-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=C(CO)C=CC1=2)CCCOC)=O

Computed Properties

• Exact Mass: 251.116
• Monoisotopic Mass: 251.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.221
• PSA: 59.00000
• LogP: 1.00580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones